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Compound of Interest

Compound Name: Ethyl cyclopentylideneacetate

Cat. No.: B162082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Ethyl
cyclopentylideneacetate. The information is compiled to assist laboratory personnel in

minimizing risks and ensuring safe operational procedures. Due to the limited availability of a

specific Safety Data Sheet (SDS) for this compound, this guide integrates data from

authoritative chemical databases, safety protocols for similar substances, and standardized

experimental guidelines.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Ethyl cyclopentylideneacetate is

presented in Table 1. This data is crucial for understanding the substance's behavior under

various laboratory conditions.

Table 1: Physical and Chemical Properties of Ethyl Cyclopentylideneacetate
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Property Value Source

Molecular Formula C₉H₁₄O₂ PubChem[1]

Molecular Weight 154.21 g/mol PubChem[1]

CAS Number 1903-22-6 PubChem[1]

Appearance White to Light Brown Vendor Information

Boiling Point 214.1 °C at 760 mmHg ChemSrc

Flash Point 100.5 °C ChemSrc

Density 1.082 g/cm³ ChemSrc

Vapor Pressure 0.159 mmHg at 25°C ChemSrc

Solubility No data available

LogP 2.04990 ChemSrc

Hazard Identification and Classification
Ethyl cyclopentylideneacetate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to its irritant

properties.

Table 2: GHS Hazard Classification for Ethyl Cyclopentylideneacetate

Hazard Class Hazard Statement GHS Code Source

Skin

Corrosion/Irritation
Causes skin irritation H315 PubChem[1]

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation
H319 PubChem[1]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
H335 PubChem[1]
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Hazard Pictogram:

alt text

Signal Word: Warning

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure a safe

working environment.

3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Ethyl cyclopentylideneacetate to

determine the appropriate PPE.
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Personal Protective Equipment (PPE)

Engineering Controls
(e.g., Fume Hood)

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Chemical-resistant gloves, e.g., Nitrile rubber)

Body Protection
(Lab coat, closed-toe shoes)

Respiratory Protection
(Use in well-ventilated area.

Respirator may be needed for large quantities or poor ventilation.)

Researcher

Primary barrier

If needed

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment for handling Ethyl
cyclopentylideneacetate.

3.2. Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Use non-sparking tools and avoid sources of ignition.
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Ground and bond containers when transferring material.

Wash hands thoroughly after handling.

3.3. Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an emergency, follow these first-aid measures and be prepared for spill

response.

4.1. First-Aid Measures

In Case of Exposure

Inhalation
- Move to fresh air.

- If not breathing, give artificial respiration.
- Seek medical attention.

Skin Contact
- Immediately remove contaminated clothing.

- Wash skin with soap and plenty of water.
- Seek medical attention if irritation persists.

Eye Contact
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do. Continue rinsing.
- Seek immediate medical attention.

Ingestion
- Do NOT induce vomiting.

- Never give anything by mouth to an unconscious person.
- Rinse mouth with water and seek medical attention.

Exposure Event

Click to download full resolution via product page

Figure 2. First-aid procedures for exposure to Ethyl cyclopentylideneacetate.

4.2. Spill and Leak Procedures
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Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material with a non-

combustible absorbent and dispose of it as hazardous waste.

Disposal Considerations
Dispose of Ethyl cyclopentylideneacetate and its containers in accordance with local, state,

and federal regulations. This material may be classified as hazardous waste.

Experimental Protocols for Hazard Assessment
While specific toxicological data for Ethyl cyclopentylideneacetate is not readily available, its

potential for skin and eye irritation can be assessed using standardized in vitro methods. These

protocols provide an alternative to animal testing and are recognized by international regulatory

bodies.

6.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD

Guideline 439)

This test method evaluates the potential of a chemical to cause skin irritation by assessing its

cytotoxicity on a reconstructed human epidermis model.[2][3][4][5][6]

Methodology:

Tissue Preparation: Reconstructed human epidermis tissue models are equilibrated in

culture medium.

Chemical Application: A small volume of the test chemical (or a suitable dilution) is applied

topically to the surface of the tissue.

Exposure: The tissues are exposed to the chemical for a defined period (e.g., 15-60

minutes).

Post-Exposure Incubation: The chemical is removed by rinsing, and the tissues are

incubated in fresh medium for a post-exposure period (e.g., 42 hours).
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Viability Assessment: Tissue viability is determined using a quantitative assay, typically the

MTT assay. The enzymatic conversion of MTT to a colored formazan product by viable cells

is measured spectrophotometrically.

Data Interpretation: The viability of the chemical-treated tissues is compared to that of

negative controls. A reduction in viability below a certain threshold (e.g., ≤ 50%) indicates

that the chemical is an irritant.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://iivs.org/assays/dermal/skin-irritation-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: RhE Tissue Model

Apply Test Chemical

Incubate (Exposure Period)

Rinse to Remove Chemical

Incubate (Post-Exposure Period)

Perform MTT Assay

Measure Cell Viability

Classify as Irritant or Non-Irritant

End

Viability ≤ 50% = Irritant Viability > 50% = Non-Irritant

Click to download full resolution via product page

Figure 3. Experimental workflow for the in vitro skin irritation test (OECD 439).
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6.2. In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method

(OECD Guideline 492)

This test method is used to identify chemicals that are not classified as eye irritants or causing

serious eye damage.[7][8][9][10]

Methodology:

Tissue Preparation: Reconstructed human cornea-like epithelium tissue models are pre-

incubated in culture medium.

Chemical Application: The test chemical is applied topically to the surface of the corneal

tissue. The application method differs for liquids and solids.

Exposure: Tissues are exposed for a set duration (e.g., 30 minutes for liquids).[8]

Post-Exposure Incubation: After rinsing, the tissues are transferred to fresh medium for a

post-incubation period.

Viability Assessment: Cell viability is measured using the MTT assay.

Data Interpretation: If the tissue viability is greater than 60% relative to the negative control,

the chemical is considered a non-irritant.[8][10]

6.3. Respiratory Irritation Assessment

As Ethyl cyclopentylideneacetate may cause respiratory irritation, it is important to handle it

in a manner that minimizes inhalation exposure. Formal testing for respiratory irritation is

complex and often involves specialized in vivo or in vitro models of the respiratory tract.

General Assessment Approach for Volatile Organic Compounds (VOCs):

In Vitro Models: Use of cultured human respiratory epithelial cells to assess cytotoxicity and

inflammatory responses following exposure to the vapor phase of the compound.

Dosimetry Modeling: Computational models can be used to estimate the deposition and

concentration of the vapor in different regions of the respiratory tract.[11]
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Symptom Monitoring in Occupational Settings: In a controlled environment, monitoring for

symptoms such as nose and throat discomfort, headache, and dizziness can provide

information on the irritant potential of a substance.

Disclaimer: This document is intended as a guide for trained professionals and should not be

considered a substitute for a comprehensive risk assessment. Always consult the most current

safety information and institutional protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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